N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(4-phenylmethoxyphenyl)propanamide
• InChI: InChI=1S/C22H20BrNO3/c1-16(27-21-11-7-18(23)8-12-21)22(25)24-19-9-13-20(14-10-19)26-15-17-5-3-2-4-6-17/h2-14,16H,15H2,1H3,(H,24,25)
• InChI Key: QHMZMKSQAZVDDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2)OC3=CC=C(C=C3)Br
• Molecular Formula: C22H20BrNO3
• Molecular Weight: 426.3 g/mol

Description

N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide is a chemical compound with the molecular formula C22H20BrNO3 It is known for its unique structural properties, which include a benzyloxy group attached to a phenyl ring, a bromophenoxy group, and a propanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the benzyloxyphenyl intermediate: This step involves the reaction of 4-hydroxybenzaldehyde with benzyl bromide in the presence of a base such as potassium carbonate to form 4-(benzyloxy)benzaldehyde.

Synthesis of the bromophenoxy intermediate: 4-bromophenol is reacted with epichlorohydrin in the presence of a base to form 4-bromophenoxypropanol.

Coupling reaction: The two intermediates, 4-(benzyloxy)benzaldehyde and 4-bromophenoxypropanol, are then coupled using a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the final product, this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide can undergo various types of chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding benzoic acid derivatives.

Reduction: The amide group can be reduced to form amines.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium azide (NaN3) and potassium cyanide (KCN) can be used for substitution reactions.

Major Products Formed

Oxidation: Benzoic acid derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted phenoxy derivatives.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(4-(benzyloxy)phenyl)-2-bromobenzamide: Similar structure but lacks the propanamide moiety.

4-bromo-N-methylbenzylamine: Contains a bromophenyl group but differs in the amine functionality.

Uniqueness

N-[4-(benzyloxy)phenyl]-2-(4-bromophenoxy)propanamide is unique due to its combination of benzyloxy, bromophenoxy, and propanamide groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.